1-(3,5-Dimethylpiperazin-1-yl)-3-imidazol-1-ylpropan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,5-Dimethylpiperazin-1-yl)-3-imidazol-1-ylpropan-1-one is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is commonly referred to as DPIP and belongs to the class of piperazine derivatives.
Mechanism of Action
DPIP exerts its therapeutic effects by interacting with specific molecular targets in the body. It has been shown to modulate the activity of various enzymes and receptors, which can lead to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
DPIP has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using DPIP in lab experiments is its high potency and selectivity for specific molecular targets. However, one limitation is that it can be difficult to obtain and may be expensive to synthesize.
Future Directions
There are several potential future directions for research on DPIP. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, DPIP may have applications in the development of new cancer treatments and anti-inflammatory drugs. Further research is needed to fully understand the therapeutic potential of this compound.
Synthesis Methods
The synthesis of DPIP involves the reaction of 3,5-dimethylpiperazine with imidazole-1-carboxaldehyde in the presence of a suitable catalyst. The resulting product is then purified using standard chromatographic techniques.
Scientific Research Applications
DPIP has been the subject of extensive scientific research due to its potential therapeutic applications. It has been studied as a potential treatment for various diseases, including cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
1-(3,5-dimethylpiperazin-1-yl)-3-imidazol-1-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O/c1-10-7-16(8-11(2)14-10)12(17)3-5-15-6-4-13-9-15/h4,6,9-11,14H,3,5,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSBNWKGQLHRWTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(N1)C)C(=O)CCN2C=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,5-Dimethylpiperazin-1-yl)-3-imidazol-1-ylpropan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.